4-(3-bromo-4-fluorobenzyl)thiomorpholine

• IUPAC Name: 4-[(3-bromo-4-fluorophenyl)methyl]thiomorpholine
• InChI: InChI=1S/C11H13BrFNS/c12-10-7-9(1-2-11(10)13)8-14-3-5-15-6-4-14/h1-2,7H,3-6,8H2
• InChI Key: HFSKLDPKSMUWAR-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC(=C(C=C2)F)Br
• Molecular Formula: C11H13BrFNS
• Molecular Weight: 290.20 g/mol

Description

4-(3-Bromo-4-fluorobenzyl)thiomorpholine is a sulfur-containing heterocyclic compound featuring a thiomorpholine ring (a six-membered ring with four carbons, one nitrogen, and one sulfur atom) substituted at the nitrogen atom with a 3-bromo-4-fluorobenzyl group. This compound is of interest in medicinal chemistry due to the versatility of the thiomorpholine scaffold, which is often used as a bioisostere for morpholine (oxygen analog) to enhance lipophilicity and metabolic stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The 3-bromo-4-fluorobenzyl substituent distinguishes this compound from analogs like 4-(4-nitrophenyl)thiomorpholine () and 4-(2-chlorobenzyl)thiomorpholine (). The meta-bromo and para-fluoro arrangement introduces steric bulk and electron-withdrawing effects, which can alter reactivity in nucleophilic substitution reactions and binding affinity to targets. For example:

• 4-(4-Nitrophenyl)thiomorpholine () has a para-nitro group, which is strongly electron-withdrawing, enhancing the electrophilicity of the aromatic ring. This facilitates reduction to an aniline derivative for further coupling reactions .
• 4-(2-Chlorobenzyl)thiomorpholine () features an ortho-chloro substituent, creating steric hindrance that may influence molecular conformation and target selectivity.

Compound	Substituents	Electronic Effects	Key Applications
4-(3-Bromo-4-fluorobenzyl)thiomorpholine	3-Br, 4-F	Moderate EWG, steric bulk	Under investigation
4-(4-Nitrophenyl)thiomorpholine	4-NO₂	Strong EWG	Precursor for aniline coupling
4-(2-Chlorobenzyl)thiomorpholine	2-Cl	Steric hindrance	CYP450 inhibition

Heteroatom Influence: Thiomorpholine vs. Morpholine

Replacing oxygen in morpholine with sulfur in thiomorpholine significantly impacts physicochemical properties:

• Lipophilicity : The sulfur atom increases logP values, improving membrane permeability. For instance, 4-(4-nitrophenyl)thiomorpholine (logP ~1.8) is more lipophilic than its morpholine analog (logP ~1.2) .
• Metabolic Stability: Sulfur serves as a "soft spot" for oxidation, enabling controlled metabolism to sulfoxides or sulfones (). For example, 4-[4-(benzylamino)pyrimidin-2-yl]thiomorpholine is oxidized to sulfone derivatives with retained bioactivity .
• Conformational Flexibility : X-ray studies () reveal that thiomorpholine derivatives adopt chair conformations with substituents in quasi-axial positions, unlike morpholine analogs where substituents are equatorial. This affects crystal packing and solubility .

Research Findings and Implications

• Structural Insights : DFT calculations () show that solid-state packing forces (e.g., C–H···O hydrogen bonds) induce conformational changes in thiomorpholine derivatives, which may mimic binding poses in biological targets .
• Drug Design : The 3-bromo-4-fluoro substitution pattern offers a balance between electronic modulation and metabolic stability, making it a promising scaffold for kinase inhibitors or antimicrobial agents.